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Compound of Interest

Compound Name: Daclatasvir-13C2,d6

Cat. No.: B15582057 Get Quote

This guide provides crucial safety and logistical information for the proper disposal of

Daclatasvir-13C2,d6, a stable isotope-labeled compound used in research. Adherence to

these procedures is vital for ensuring laboratory safety and regulatory compliance. Daclatasvir

is a potent antiviral compound, and while its isotopically labeled form is used in research

quantities, it should be handled with care as a potentially hazardous substance.[1]

Chemical and Safety Data Overview
While a specific Safety Data Sheet (SDS) for Daclatasvir-13C2,d6 is not readily available, the

safety profile of the parent compound, Daclatasvir, provides essential guidance. The

toxicological properties of the isotopically labeled version are not expected to differ significantly.
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Property Value/Information Source

Chemical Name Daclatasvir-13C2,d6 [2]

Molecular Formula C38¹³C₂H₄₄D₆N₈O₆ [2]

Molecular Weight 746.90 g/mol [2]

Known Hazards

Harmful if swallowed.[3][4] May

cause respiratory irritation.[4]

[5] Causes skin and serious

eye irritation.[4]

Primary Route of Exposure
Ingestion, Inhalation, Skin/Eye

Contact
[5][6]

Storage
Store at -20°C for long-term

stability.[2]

Step-by-Step Disposal Protocol
The proper disposal of Daclatasvir-13C2,d6, like other chemical waste, must comply with

federal, state, and local regulations.[7][8] The following protocol outlines the necessary steps

for safe disposal in a laboratory setting.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles with side-shields, a lab coat, and

chemical-resistant gloves when handling Daclatasvir-13C2,d6.[4][5]

2. Waste Collection:

Solid Waste: Collect unused or expired Daclatasvir-13C2,d6 powder in its original container

or a clearly labeled, sealed, and chemically compatible waste container.

Liquid Waste: Collect solutions containing Daclatasvir-13C2,d6 in a dedicated, leak-proof,

and sealed hazardous waste container.[8][9] The container must be compatible with the

solvent used.
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Contaminated Materials: Any materials that have come into contact with the compound, such

as pipette tips, gloves, and bench paper, should be disposed of as hazardous chemical

waste in a designated container.

3. Labeling of Waste Containers:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Daclatasvir-13C2,d6".[9]

Indicate the approximate concentration and the solvent used for liquid waste.

Affix the date when the waste was first added to the container.[9]

4. Storage of Chemical Waste:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.[10][11]

Ensure containers are kept closed except when adding waste.[8][9]

Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely

hazardous waste in a satellite accumulation area.[7][11]

5. Disposal of Empty Containers:

Empty containers of Daclatasvir-13C2,d6 must be triple-rinsed with a suitable solvent.[9][10]

The first rinsate must be collected and disposed of as hazardous waste.[9] Subsequent

rinsates for non-acutely toxic chemicals may be disposed of according to institutional

guidelines, but collecting all rinsates as hazardous waste is a best practice.

After rinsing, deface or remove the original label before disposing of the container in the

appropriate solid waste stream (e.g., glass recycling).[10]

6. Arranging for Waste Pickup:

Once a waste container is full or has been in storage for a designated period (typically not

exceeding six to twelve months), arrange for its collection by your institution's Environmental
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Health and Safety (EHS) department or a licensed hazardous waste disposal company.[10]

[11]

7. Spill and Exposure Procedures:

Spill: In case of a spill, evacuate the area if necessary. Wear appropriate PPE, absorb the

spill with an inert material, and collect it in a sealed container for disposal as hazardous

waste.[5]

Skin Contact: Wash the affected area immediately with soap and plenty of water.[5][12]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[5]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[5][12]

Ingestion: Rinse mouth with water and consult a physician immediately. Do not induce

vomiting.[5][12]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Daclatasvir-13C2,d6 and associated materials.
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Start: Handling Daclatasvir-13C2,d6
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Caption: Disposal workflow for Daclatasvir-13C2,d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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